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Introduction to Astragalus membranaceus in
Traditional Chinese Medicine
For centuries, the dried root of Astragalus membranaceus (Fisch.) Bge., known as Huangqi,

has been a cornerstone of Traditional Chinese Medicine (TCM). Classified as a "superior" herb

in classical texts, it is revered for its ability to tonify "Qi" (vital life force) and strengthen the

body's resistance to disease. In TCM theory, Huangqi is used to replenish the spleen and lung

Qi, promote the upward movement of yang Qi, consolidate the exterior to arrest sweating,

promote diuresis to reduce edema, and tonify blood. It is traditionally prescribed for conditions

of general weakness, fatigue, poor appetite, and susceptibility to infections.

Modern scientific inquiry has sought to understand the molecular basis for these traditional

uses, identifying a wealth of bioactive constituents within Astragali Radix, including

polysaccharides, flavonoids, and triterpenoid saponins. Among the most significant of these are

the cycloartane-type triterpene glycosides known as astragalosides. While much of the

contemporary research has focused on Astragaloside IV, this guide will delve into the available

scientific literature on a related compound, Neoastragaloside I, and its isomer,

Isoastragaloside I, to provide a detailed understanding of their roles and mechanisms of action.

Neoastragaloside I: An Immunostimulatory
Glycoside
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Neoastragaloside I is a cycloartane-type triterpene glycoside isolated from Astragalus species.

While research on this specific compound is not as extensive as for other astragalosides,

existing studies indicate a clear role in the modulation of the immune system, aligning with the

traditional use of Huangqi to bolster the body's defenses.

Quantitative Data on Immunostimulatory Activity
A key study evaluated the immunostimulatory effects of nineteen different cycloartane-type

triterpene glycosides. Among these, Neoastragaloside I (referred to as Astragaloside I in the

study) was a notable exception in its activity.

Compound Concentration Bioassay Result Reference

Neoastragalosid

e I
100 µg/mL

NF-κB directed

luciferase

expression in

THP-1 cells

~65% of maximal

stimulation by

LPS (10 µg/mL)

[1][2][3]

Neoastragalosid

e I
100 µg/mL

IL-1β mRNA

expression in

THP-1 cells

Increased

expression
[1][2][3]

Neoastragalosid

e I
100 µg/mL

TNF-α mRNA

expression in

THP-1 cells

Increased

expression
[1][2][3]

Experimental Protocols
The following protocols are summarized from the study that identified the immunostimulatory

properties of Neoastragaloside I.

1. NF-κB Activation Bioassay

Cell Line: Human monocytic cell line (THP-1) stably transfected with a luciferase reporter

gene under the control of an NF-κB responsive promoter.

Treatment: Cells were plated in 96-well plates and treated with Neoastragaloside I (100

µg/mL) or E. coli lipopolysaccharide (LPS; 10 µg/mL) as a positive control.
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Incubation: Cells were incubated for 6 hours.

Analysis: After incubation, cells were lysed, and luciferase activity was measured using a

luminometer. The results were expressed as a percentage of the maximal response induced

by LPS.

2. Cytokine mRNA Expression Analysis

Cell Line: THP-1 cells.

Treatment: Cells were treated with Neoastragaloside I (100 µg/mL).

Incubation: Cells were incubated for a specified period.

RNA Extraction: Total RNA was isolated from the treated cells.

RT-PCR: Reverse transcription-polymerase chain reaction (RT-PCR) was performed to

amplify the mRNA transcripts of Interleukin-1β (IL-1β) and Tumor Necrosis Factor-α (TNF-α).

The PCR products were then visualized by gel electrophoresis.

Signaling Pathway
The available data strongly suggests that Neoastragaloside I exerts its immunostimulatory

effects through the activation of the Nuclear Factor-kappa B (NF-κB) signaling pathway. NF-κB

is a master regulator of the inflammatory and immune responses, controlling the expression of

numerous pro-inflammatory cytokines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Immunostimulatory effects of cycloartane-type triterpene glycosides from astragalus
species - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Immunostimulatory Effects of Cycloartane-Type Triterpene Glycosides from Astragalus
Species [jstage.jst.go.jp]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [The Role of Neoastragaloside I in Traditional Chinese
Medicine: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2652812#neoastragaloside-i-s-role-in-traditional-
chinese-medicine]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b2652812?utm_src=pdf-body-img
https://www.benchchem.com/product/b2652812?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/10919362/
https://pubmed.ncbi.nlm.nih.gov/10919362/
https://www.jstage.jst.go.jp/article/bpb1993/23/7/23_7_834/_article
https://www.jstage.jst.go.jp/article/bpb1993/23/7/23_7_834/_article
https://www.researchgate.net/publication/12401301_Immunostimulatory_Effects_of_Cycloartane-Type_Triterpene_Glycosides_from_Astragalus_Species
https://www.benchchem.com/product/b2652812#neoastragaloside-i-s-role-in-traditional-chinese-medicine
https://www.benchchem.com/product/b2652812#neoastragaloside-i-s-role-in-traditional-chinese-medicine
https://www.benchchem.com/product/b2652812#neoastragaloside-i-s-role-in-traditional-chinese-medicine
https://www.benchchem.com/product/b2652812#neoastragaloside-i-s-role-in-traditional-chinese-medicine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2652812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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